Cas no 1515883-78-9 (4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy-)

• Product Name: 4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy-
• CAS No: 1515883-78-9
• MF: C₁₀H₉ClFN₃O₂
• MW: 257.648764371872
• CID: 5304000
• PubChem ID: 118053435
• Update Time: 2026-03-10

4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-8-fluoro-6,7-dimethoxyquinazolin-4-amine
• 2-Chloro-8-fluoro-6,7-dimethoxy-quinazolin-4-ylamine
• 4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy-
• 2-chloro-8-fluoro-6,7-dimethoxy-quinazolin-4-amine

• Inchi： 1S/C10H9ClFN3O2/c1-16-5-3-4-7(6(12)8(5)17-2)14-10(11)15-9(4)13/h3H,1-2H3,(H2,13,14,15)
• InChI Key： WDQUKTUBTHMHGM-UHFFFAOYSA-N
• SMILES： ClC1=NC(=C2C=C(C(=C(C2=N1)F)OC)OC)N

Computed Properties

• Exact Mass: 257.0367324g/mol
• Monoisotopic Mass: 257.0367324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.3

Additional information on 4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy-

4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy (CAS No. 1515883-78-9)

The compound 4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy (CAS No. 1515883-78-9) is a highly specialized organic molecule belonging to the quinazoline class of heterocyclic compounds. Quinazolines are a family of bicyclic aromatic compounds with two nitrogen atoms in their structure, and they have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The CAS No. 1515883-78-9 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of 4-Quinazolinamine, 2-chloro-8-fluoro-6,7-dimethoxy is characterized by a quinazoline core with substituents at positions 2, 4, 6, 7, and 8. Specifically, the molecule features a chlorine atom at position 2, a fluoro group at position 8, and methoxy groups at positions 6 and 7. The amino group is located at position 4. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological applications.

Recent studies have highlighted the potential of 4-quinazolinamine derivatives as inhibitors of kinase enzymes, which are critical targets in cancer therapy. For instance, researchers have reported that certain quinazoline derivatives exhibit potent inhibitory activity against tyrosine kinases, which are often overexpressed in various cancers. The fluorine substitution at position 8 and the methoxy groups at positions 6 and 7 are believed to play a significant role in enhancing the molecule's bioavailability and selectivity.

In addition to its pharmacological applications, 4-quinazolinamine derivatives have also been explored for their potential in agrochemicals. For example, recent research has demonstrated that certain quinazoline-based compounds can act as effective fungicides or insecticides. The chlorine atom at position 2 contributes to the molecule's stability and reactivity under environmental conditions.

The synthesis of 4-quinazolinamine derivatives typically involves multi-step organic reactions. One common approach is the condensation of an appropriate diamine with an aldehyde or ketone derivative under high temperature or catalytic conditions. The introduction of substituents such as chlorine and fluorine atoms requires careful control over reaction conditions to ensure high yields and purity.

From an analytical standpoint, the compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods allow for precise determination of the molecular structure and purity of 4-quinazolinamine derivatives.

In terms of application development, ongoing research is focused on optimizing the pharmacokinetic properties of 4-quinazolinamine derivatives for use in drug delivery systems. Researchers are exploring methods to enhance solubility and reduce toxicity while maintaining therapeutic efficacy.

Furthermore, computational chemistry tools such as molecular docking and quantum mechanics simulations are being employed to predict the binding affinities of 4-quinazolinamine derivatives with target proteins. These computational studies provide valuable insights into the design of more effective drug candidates.

In conclusion,4-quinazolinamine derivatives, including CAS No. 1515883-78-9 compound, represent a promising class of molecules with diverse applications across multiple fields. Continued research into their synthesis methods, biological activities, and chemical properties will undoubtedly unlock new opportunities for their utilization in medicine and beyond.